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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Phenylbutanal

CAS No.: 18328-11-5

Cat. No.: S793684

4-Phenylbutanal: Basic Information

The table below summarizes the key physicochemical properties of 4-phenylbutanal, which is also known

as 4-phenylbutyraldehyde or y-phenylbutyraldehyde [1] [2] [3].

Property Value

CAS Number 18328-11-5 [1] [2] [3]
Molecular Ci10H120 [1] [3]

Formula

Molecular 148.2 g/mol [1] [3]

Weight

Boiling Point 243.3°C (at 760 mmHg) [1]
Melting Point 45-48 °C [1] [3]

Density 0.971 g/cm3 [1]

Flash Point 115.9°C [1]
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Property Value

Synonyms Benzenebutanal; 4-Phenylbutyraldehyde; y-Phenylbutyraldehyde;
Phenethylacetaldehyde [2] [3] [4]

Catalyst Concepts & A Workflow for Method
Development

While a direct synthesis protocol for 4-phenylbutanal was not found, the search results highlight advanced

catalytic concepts relevant to your audience of researchers.

e Multifunctional Catalysts for Cascade Reactions: Supported bimetallic catalysts (e.g., Au-Pd on
MgO) can efficiently drive multi-step, one-pot "cascade" reactions [5]. This is highly relevant for
synthesizing compounds like 4-phenylbutan-2-one from alcohols and acetone, involving
dehydrogenation, aldol condensation, and hydrogenation steps in a single pot [5].

¢ Al-Guided Catalyst Optimization: Artificial intelligence, particularly Multiobjective Bayesian
Optimization (MOBO), can dramatically accelerate the experimental optimization of catalyst
compositions by simultaneously balancing multiple performance criteria like activity and stability [6].

e Standardized Catalyst Testing: Using standardized test protocols is critical for the accurate
evaluation and comparison of catalyst performance across different laboratories [7].

The following workflow outlines a general approach to developing and troubleshooting a catalytic process,

incorporating these modern concepts.
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Frequently Asked Questions for Technical Support

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s793684?utm_src=pdf-body-img
https://www.smolecule.com/products/s793684?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Here are some hypothetical FAQs built around common catalytic challenges.

Q1: How can I improve the selectivity of my reaction to produce 4-phenylbutanal and minimize side

products?

¢ A: Consider using a multifunctional catalyst that can control multiple reaction steps. For instance, a
catalyst with well-defined metal and basic sites could selectively drive a specific pathway, like aldol
condensation followed by controlled hydrogenation, while suppressing over-hydrogenation or
resinification [5]. Ensure your catalyst characterization (e.g., TEM, XPS) confirms the presence of
these active sites [5].

Q2: Our catalyst deactivates too quickly. What are the primary factors we should investigate?

¢ A: Rapid deactivation can stem from several issues. Systematically check:

o Leaching: Are active metal species dissolving into the reaction mixture? Analyze the reaction
filtrate via ICP-MS.

o Sintering: Are catalyst nanoparticles aggregating? Compare TEM images of fresh and spent
catalysts [5].

o Coking/Fouling: Is carbonaceous material blocking active sites? Temperature-programmed
oxidation (TPO) can detect carbon deposits.

o Poisoning: Are trace impurities in your feedstocks (e.qg., sulfur) adsorbing irreversibly? Use
higher-purity reagents or introduce a guard bed.

Q3: Why is it important to use standardized test protocols when evaluating catalysts?

¢ A: Standardized protocols ensure that performance data for activity, selectivity, and stability are
consistent, reproducible, and comparable across different labs and research studies. This is crucial
for validating the true potential of a new catalyst and for making reliable decisions during the
optimization process [7].

Q4: How can we accelerate our catalyst screening and optimization process?

¢ A: Implementing Al-guided high-throughput experimentation is a powerful strategy. By using
algorithms like Multiobjective Bayesian Optimization (MOBO), you can intelligently explore the
complex parameter space (e.g., metal ratios, temperature, pressure) with far fewer experiments than
a traditional grid search, rapidly converging on the optimal composition and conditions [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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for-4-phenylbutanal-production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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